Cas no 548773-13-3 (2-Amino-4,6-dimethylpyrimidine-5-carboxylic acid)

2-Amino-4,6-dimethylpyrimidine-5-carboxylic acid is a heterocyclic organic compound featuring a pyrimidine core substituted with amino, methyl, and carboxylic acid functional groups. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceutical and agrochemical research. The presence of both amino and carboxyl groups enables its use in condensation reactions, amide formations, and metal coordination chemistry. Its dimethyl substitution enhances steric and electronic properties, influencing reactivity and selectivity in target syntheses. The compound is valued for its stability under standard conditions and compatibility with diverse reaction conditions, making it a practical intermediate for developing biologically active molecules.

2-Amino-4,6-dimethylpyrimidine-5-carboxylic acid structure

548773-13-3 structure

Product Name:2-Amino-4,6-dimethylpyrimidine-5-carboxylic acid

CAS No:548773-13-3

MF:C₇H₉N₃O₂

MW:167.165261030197

CID:1036349

PubChem ID:53416435

Update Time:2025-06-07

2-Amino-4,6-dimethylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4,6-dimethylpyrimidine-5-carboxylic acid
- AK128647
- KB-19843
- MolPort-014-744-408
- SureCN4249930
- DTXSID20697173
- AKOS005355607
- 2-Amino-4,6-dimethylpyrimidine-5-carboxylicacid
- SB56329
- DB-346725
- CS-0308125
- EN300-108587
- SCHEMBL4249930
- Z1013702506
- YWA77313
- 548773-13-3
- Inchi： 1S/C7H9N3O2/c1-3-5(6(11)12)4(2)10-7(8)9-3/h1-2H3,(H,11,12)(H2,8,9,10)
- InChI Key： MWCIFNSXTVBSQE-UHFFFAOYSA-N
- SMILES： OC(C1=C(C)N=C(N)N=C1C)=O

Computed Properties

Exact Mass: 167.06957
Monoisotopic Mass: 167.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 89.1Å²

Experimental Properties

Density: 1.356±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (9.5 g/l) (25 º C),
PSA: 89.1

2-Amino-4,6-dimethylpyrimidine-5-carboxylic acid Pricemore >>

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TRC	A611168-10mg	2-amino-4,6-dimethylpyrimidine-5-carboxylic acid	548773-13-3		10mg	$ 70.00	2022-06-08
TRC	A611168-50mg	2-amino-4,6-dimethylpyrimidine-5-carboxylic acid	548773-13-3		50mg	$ 210.00	2022-06-08
TRC	A611168-100mg	2-amino-4,6-dimethylpyrimidine-5-carboxylic acid	548773-13-3		100mg	$ 340.00	2022-06-08
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Enamine	EN300-108587-0.05g	2-amino-4,6-dimethylpyrimidine-5-carboxylic acid	548773-13-3	95%	0.05g	$202.0	2023-10-27
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